Cas no 52454-67-8 (2-2-(methylamino)-1,3-thiazol-5-ylacetic acid)

• Product Name: 2-2-(methylamino)-1,3-thiazol-5-ylacetic acid
• CAS No: 52454-67-8
• MF: C₆H₈N₂O₂S
• MW: 172.204919815063
• MDL: MFCD28681407
• CID: 5224674
• PubChem ID: 20699083
• Update Time: 2025-06-11

2-2-(methylamino)-1,3-thiazol-5-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Thiazoleacetic acid, 2-(methylamino)-
• 2-2-(methylamino)-1,3-thiazol-5-ylacetic acid

• MDL： MFCD28681407
• Inchi： 1S/C6H8N2O2S/c1-7-6-8-3-4(11-6)2-5(9)10/h3H,2H2,1H3,(H,7,8)(H,9,10)
• InChI Key： SAPSLXMYKPYITB-UHFFFAOYSA-N
• SMILES： S1C(CC(O)=O)=CN=C1NC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 2-2-(methylamino)-1,3-thiazol-5-ylacetic acid

Introduction to 2-(Methylamino)-1,3-thiazol-5-ylacetic Acid (CAS No. 52454-67-8)

2-(Methylamino)-1,3-thiazol-5-ylacetic acid (CAS No. 52454-67-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This organic compound, characterized by its unique molecular structure, has garnered attention for its potential therapeutic properties and its role in the development of novel drugs. In this comprehensive introduction, we will delve into the chemical properties, biological activities, and recent advancements in the research and application of 2-(methylamino)-1,3-thiazol-5-ylacetic acid.

Chemical Structure and Properties

2-(Methylamino)-1,3-thiazol-5-ylacetic acid is a thiazole derivative with the molecular formula C₇H₉N₃O₂S. The compound features a thiazole ring, an acetate group, and a methylamine substituent. The presence of these functional groups imparts unique chemical properties to the molecule, making it an interesting candidate for various chemical reactions and biological studies. The thiazole ring is known for its stability and ability to form hydrogen bonds, which can enhance the compound's solubility and bioavailability.

The molecular weight of 2-(methylamino)-1,3-thiazol-5-ylacetic acid is approximately 199.22 g/mol. It is a white crystalline solid at room temperature and is soluble in water and polar organic solvents such as methanol and dimethyl sulfoxide (DMSO). The compound's solubility profile makes it suitable for use in various experimental conditions, including in vitro assays and in vivo studies.

Biological Activities and Therapeutic Potential

2-(Methylamino)-1,3-thiazol-5-ylacetic acid has been extensively studied for its biological activities, particularly its potential as a therapeutic agent. Recent research has highlighted several key areas where this compound shows promise:

• Anti-inflammatory Properties: Studies have demonstrated that 2-(methylamino)-1,3-thiazol-5-ylacetic acid exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
• Antimicrobial Activity: The compound has shown potent antimicrobial activity against a range of bacteria and fungi. Its ability to disrupt microbial cell membranes and inhibit bacterial growth has led to its consideration as a novel antimicrobial agent.
• Cancer Therapy: Research has indicated that 2-(methylamino)-1,3-thiazol-5-ylacetic acid possesses anticancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth. Its selective cytotoxicity towards cancer cells while sparing normal cells makes it an attractive candidate for cancer therapy.
• Nervous System Modulation: The compound has been found to interact with neurotransmitter systems in the brain, particularly with serotonin and dopamine receptors. This interaction suggests potential applications in the treatment of neurological disorders such as depression and Parkinson's disease.

Clinical Trials and Development

The therapeutic potential of 2-(methylamino)-1,3-thiazol-5-ylacetic acid has prompted several clinical trials to evaluate its safety and efficacy in human subjects. Early-phase clinical trials have shown promising results, with the compound demonstrating good tolerability and pharmacokinetic profiles. Ongoing studies are focusing on optimizing dosing regimens and exploring combination therapies to enhance its therapeutic benefits.

In addition to clinical trials, preclinical studies have provided valuable insights into the mechanisms of action of 2-(methylamino)-1,3-thiazol-5-ylacetic acid. These studies have utilized advanced techniques such as molecular docking simulations and high-throughput screening to identify specific targets within biological pathways that are modulated by the compound.

Synthetic Routes and Production strong>

The synthesis of 2-(methylamino)-1,3-thiazol-5-ylacetic acid strong> involves several well-established chemical reactions. One common synthetic route involves the reaction of 2-aminothiazole with methylamine followed by acetylation to form the final product. This method is scalable and can be adapted for large-scale production in industrial settings.

The purity of the synthesized compound is crucial for its use in pharmaceutical applications. High-performance liquid chromatography (HPLC) is commonly used to ensure that the final product meets stringent quality standards. Additionally, spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) are employed to confirm the structure and identity of the compound.

< strong>Safety Considerations strong> p > < p >While< strong >2-(methylamino)-1 , 3 - thiazol - 5 - ylacetic acid strong >shows significant therapeutic potential , safety considerations are paramount . Preclinical toxicology studies have demonstrated that the compound is generally well - tolerated at therapeutic doses . However , like any new drug candidate , ongoing monitoring is necessary to ensure long - term safety . p > < p >In summary ,< strong >2 -( methylamino ) - 1 , 3 - thiazol - 5 - ylacetic acid strong >( CAS No . 52454 - 67 - 8 ) is a promising compound with diverse biological activities . Its unique chemical structure , coupled with its potential therapeutic applications , makes it an exciting area of research in medicinal chemistry . As further studies continue to unravel its mechanisms of action , this compound holds great promise for addressing unmet medical needs . p > article > response >